Cas no 101130-63-6 (2,4,6(3H)-Pteridinetrione,1,5-dihydro-1,3,7-trimethyl-)

2,4,6(3H)-Pteridinetrione,1,5-dihydro-1,3,7-trimethyl- structure
101130-63-6 structure
Product Name:2,4,6(3H)-Pteridinetrione,1,5-dihydro-1,3,7-trimethyl-
CAS No:101130-63-6
MF:C9H10N4O3
MW:222.200701236725
CID:124496
PubChem ID:13522128
Update Time:2025-04-18

2,4,6(3H)-Pteridinetrione,1,5-dihydro-1,3,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6(3H)-Pteridinetrione,1,5-dihydro-1,3,7-trimethyl-
    • 2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1,3,7-trimethyl-
    • 101130-63-6
    • 1,3,7-Trimethyl-5H-pteridine-2,4,6-trione
    • Inchi: 1S/C9H10N4O3/c1-4-7(14)11-5-6(10-4)12(2)9(16)13(3)8(5)15/h1-3H3,(H,11,14)
    • InChI Key: VBABXTJOQWJKNW-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=C(C)C(N2)=O)N(C)C(N1C)=O

Computed Properties

  • Exact Mass: 222.0754
  • Monoisotopic Mass: 222.07529019g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 82.1Ų

Experimental Properties

  • PSA: 82.08

2,4,6(3H)-Pteridinetrione,1,5-dihydro-1,3,7-trimethyl- Related Literature

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